1-[(3-chlorobenzyl)sulfonyl]azepane

• IUPAC Name: 1-[(3-chlorophenyl)methylsulfonyl]azepane
• InChI: InChI=1S/C13H18ClNO2S/c14-13-7-5-6-12(10-13)11-18(16,17)15-8-3-1-2-4-9-15/h5-7,10H,1-4,8-9,11H2
• InChI Key: KGEKVCDMESNZIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C13H18ClNO2S
• Molecular Weight: 287.81 g/mol

Description

1-[(3-chlorobenzyl)sulfonyl]azepane, also known as SB-334867, is a small molecule antagonist of the orexin receptor type 1 (OX1R). Orexin, also known as hypocretin, is a neuropeptide that regulates various physiological processes such as sleep-wake cycle, feeding behavior, and energy homeostasis. The discovery of orexin and its receptors has led to the development of various orexin receptor antagonists, including SB-334867.

Mechanism of Action

1-[(3-chlorobenzyl)sulfonyl]azepane acts as a selective antagonist of OX1R, which is primarily expressed in the lateral hypothalamus. Orexin binds to OX1R and OX2R, leading to the activation of various signaling pathways, including the cyclic adenosine monophosphate (cAMP) pathway. 1-[(3-chlorobenzyl)sulfonyl]azepane blocks the binding of orexin to OX1R, thereby inhibiting the activation of the cAMP pathway. This results in the inhibition of downstream signaling pathways, leading to the physiological effects of 1-[(3-chlorobenzyl)sulfonyl]azepane.
Biochemical and Physiological Effects
1-[(3-chlorobenzyl)sulfonyl]azepane has various biochemical and physiological effects, including the inhibition of feeding behavior, the regulation of sleep-wake cycle, and the modulation of stress response. Studies have shown that 1-[(3-chlorobenzyl)sulfonyl]azepane can reduce food intake in rats by inhibiting the activation of the cAMP pathway in the lateral hypothalamus. 1-[(3-chlorobenzyl)sulfonyl]azepane can also increase the amount of NREM sleep in rats by inhibiting the activation of the cAMP pathway in the hypothalamus. Furthermore, 1-[(3-chlorobenzyl)sulfonyl]azepane can modulate the stress response by inhibiting the activation of the hypothalamic-pituitary-adrenal (HPA) axis.

Advantages and Limitations for Lab Experiments

1-[(3-chlorobenzyl)sulfonyl]azepane has several advantages and limitations for lab experiments. One advantage is that it is a selective antagonist of OX1R, which allows for the specific inhibition of orexin signaling through this receptor. This allows for the investigation of the role of orexin in various physiological processes. However, one limitation is that 1-[(3-chlorobenzyl)sulfonyl]azepane has low solubility in water, which can make it difficult to administer in in vivo experiments. Furthermore, 1-[(3-chlorobenzyl)sulfonyl]azepane has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of 1-[(3-chlorobenzyl)sulfonyl]azepane. One direction is the investigation of the role of orexin in the regulation of other physiological processes, such as energy metabolism and thermoregulation. Another direction is the development of more potent and selective orexin receptor antagonists, which can be used to investigate the role of orexin in various physiological processes. Furthermore, the investigation of the pharmacokinetics and pharmacodynamics of 1-[(3-chlorobenzyl)sulfonyl]azepane can help to improve its effectiveness in in vivo experiments.

Scientific Research Applications

1-[(3-chlorobenzyl)sulfonyl]azepane has been widely used in scientific research to study the role of orexin in various physiological processes. For example, 1-[(3-chlorobenzyl)sulfonyl]azepane has been used to investigate the role of orexin in the regulation of feeding behavior. Studies have shown that 1-[(3-chlorobenzyl)sulfonyl]azepane can reduce food intake in rats, suggesting that orexin plays a crucial role in the regulation of appetite. 1-[(3-chlorobenzyl)sulfonyl]azepane has also been used to study the role of orexin in the regulation of sleep-wake cycle. Studies have shown that 1-[(3-chlorobenzyl)sulfonyl]azepane can increase the amount of non-rapid eye movement (NREM) sleep in rats, suggesting that orexin plays a crucial role in the regulation of sleep.